Cas no 6315-57-7 (Benzenemethanamine, N-methyl-4-nitro-, monohydrochloride (9CI))

• Product Name: Benzenemethanamine, N-methyl-4-nitro-, monohydrochloride (9CI)
• CAS No: 6315-57-7
• MF: C₈H₁₁ClN₂O₂
• MW: 202.638140916824
• MDL: MFCD06407995
• CID: 958920
• PubChem ID: 2794639
• Update Time: 2025-07-02

Benzenemethanamine, N-methyl-4-nitro-, monohydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,?N-methyl-4-nitro-, monohydrochloride (9CI)
• N-methyl-1-(4-nitrophenyl)methanamine,chloride
• NSC21217
• NSC-21217
• DTXSID00383284
• MFCD06407995
• N-methyl-1-(4-nitrophenyl)methanaminehydrochloride
• AS-40529
• N-methyl-1-(4-nitrophenyl)methanamine;hydrochloride
• methyl[(4-nitrophenyl)methyl]amine hydrochloride
• EN300-6494470
• methyl[(4-nitrophenyl)methyl]amine
• N-methyl-1-(4-nitrophenyl)methanamine hydrochloride
• 6315-57-7
• SCHEMBL2955466
• AKOS015890529
• CS-0136820
• 19499-60-6
• N-Methyl-4-nitrobenzylamine hydrochloride
• N-METHYL-N-(4-NITROBENZYL)AMINE hydrochloride
• N-METHYL-N-(4-NITROBENZYL)AMINE HCL
• SB78559
• N-Methyl-1-(4-nitrophenyl)methanamine--hydrogen chloride (1/1)
• Benzenemethanamine, N-methyl-4-nitro-, monohydrochloride (9CI)

• MDL： MFCD06407995
• Inchi： InChI=1S/C8H10N2O2.ClH/c1-9-6-7-2-4-8(5-3-7)10(11)12;/h2-5,9H,6H2,1H3;1H
• InChI Key： LADGAFKIYVCZGN-UHFFFAOYSA-N
• SMILES： CNCC1=CC=C(C=C1)[N+](=O)[O-].Cl

Computed Properties

• Exact Mass: 201.04300
• Monoisotopic Mass: 202.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• PSA: 57.85000
• LogP: -0.76770

Benzenemethanamine, N-methyl-4-nitro-, monohydrochloride (9CI) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on Benzenemethanamine, N-methyl-4-nitro-, monohydrochloride (9CI)

Comprehensive Analysis of Benzenemethanamine, N-methyl-4-nitro-, monohydrochloride (9CI) (CAS No. 6315-57-7)

Benzenemethanamine, N-methyl-4-nitro-, monohydrochloride (9CI), with the CAS number 6315-57-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to in abbreviated forms, belongs to the class of nitro-substituted aromatic amines. Its unique structural properties make it a subject of interest for researchers exploring novel applications in medicinal chemistry and material science.

The molecular structure of Benzenemethanamine, N-methyl-4-nitro-, monohydrochloride (9CI) features a benzene ring substituted with a nitro group at the para position and an N-methylated amine group. The presence of the monohydrochloride salt enhances its solubility in aqueous solutions, making it more versatile for laboratory and industrial applications. Researchers often investigate its potential as an intermediate in the synthesis of more complex molecules, particularly in the development of bioactive compounds.

In recent years, the demand for nitro-aromatic compounds like 6315-57-7 has increased due to their role in the synthesis of dyes, agrochemicals, and pharmaceuticals. The compound's nitro group is a key functional moiety that can undergo various chemical transformations, such as reduction to amines or participation in nucleophilic aromatic substitution reactions. These properties align with current trends in green chemistry, where researchers seek efficient and sustainable methods to functionalize aromatic rings.

One of the most frequently searched questions about Benzenemethanamine, N-methyl-4-nitro-, monohydrochloride (9CI) relates to its stability and storage conditions. Proper handling is essential to maintain its integrity, as exposure to moisture or extreme temperatures may affect its performance in synthetic applications. Users often inquire about its compatibility with common solvents, such as ethanol, methanol, and dimethyl sulfoxide (DMSO), which are critical for its use in experimental protocols.

The compound's relevance extends to the field of drug discovery, where N-methyl-4-nitrobenzylamine derivatives are explored for their potential pharmacological activities. Recent studies have highlighted its utility in designing enzyme inhibitors and receptor modulators, addressing contemporary challenges in treating metabolic and neurological disorders. This aligns with the growing interest in personalized medicine and targeted therapies, which dominate current biomedical research.

From an industrial perspective, CAS 6315-57-7 is valued for its role in optimizing chemical processes. Manufacturers and researchers alike seek ways to improve yield and purity while minimizing environmental impact. Innovations in catalytic reduction and solvent-free synthesis methods have been applied to compounds like Benzenemethanamine, N-methyl-4-nitro-, monohydrochloride (9CI), reflecting the broader shift toward sustainable chemical production.

Another area of interest is the compound's spectroscopic characterization. Analytical techniques such as nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and mass spectrometry (MS) are commonly employed to verify its structure and purity. These methods are frequently discussed in academic and industrial forums, as they ensure quality control and reproducibility in research applications.

In summary, Benzenemethanamine, N-methyl-4-nitro-, monohydrochloride (9CI) (6315-57-7) is a multifaceted compound with broad applicability in scientific and industrial settings. Its structural features, combined with evolving synthetic methodologies, position it as a valuable tool for advancing research in chemistry and life sciences. As the scientific community continues to explore its potential, this compound remains a key player in the development of innovative solutions for modern challenges.